Cas no 6954-85-4 (3,4-dichlorobenzoyl isothiocyanate)

3,4-Dichlorobenzoyl isothiocyanate is a reactive organosulfur compound primarily used as a versatile intermediate in organic synthesis. Its isothiocyanate functional group enables efficient coupling with amines to form thiourea derivatives, while the dichlorobenzoyl moiety enhances electrophilicity, facilitating nucleophilic substitution reactions. This compound is particularly valuable in the synthesis of heterocyclic compounds, agrochemicals, and pharmaceuticals due to its high reactivity and selectivity. It exhibits stability under controlled conditions, ensuring consistent performance in multi-step synthetic processes. The presence of chlorine atoms further increases its utility in cross-coupling reactions. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

3,4-dichlorobenzoyl isothiocyanate structure

6954-85-4 structure

Product Name:3,4-dichlorobenzoyl isothiocyanate

CAS No:6954-85-4

MF:C₈H₃Cl₂NOS

MW:232.086518526077

MDL:MFCD09047504

CID:1738067

PubChem ID:249438

Update Time:2025-06-07

3,4-dichlorobenzoyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

- 3,4-dichloro-benzoyl Isothiocyanate
- 3,4-Dichlorobenzoisothiocyanat
- 3,4-Dichlorobenzoisothiocyanat;
- 3,4-dichlorobenzoyl isothiocyanate
- SEKAYAYPFHKTFG-UHFFFAOYSA-N
- NCIOpen2_003353
- NSC-67768
- NSC67768
- SCHEMBL5824750
- AKOS002435009
- 3,4-Dichloro-1-benzenecarbonyl isothiocyanate
- EN300-30782
- DTXSID20989520
- 6954-85-4
- 3,4-dichlorobenzoylisothiocyanate
- MDL： MFCD09047504
- Inchi： 1S/C8H3Cl2NOS/c9-6-2-1-5(3-7(6)10)8(12)11-4-13/h1-3H
- InChI Key： SEKAYAYPFHKTFG-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(N=C=S)=O)=C1)Cl

Computed Properties

Exact Mass: 230.93100
Monoisotopic Mass: 230.931
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 61.5Å²

Experimental Properties

Density: 1.43
Boiling Point: 348.4°C at 760 mmHg
Flash Point: 164.5°C
Refractive Index: 1.624
PSA: 61.52000
LogP: 3.23640

3,4-dichlorobenzoyl isothiocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-30782-0.05g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	0.05g	$88.0	2023-09-05
Enamine	EN300-30782-0.1g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	0.1g	$132.0	2023-09-05
Enamine	EN300-30782-0.25g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	0.25g	$188.0	2023-09-05
Enamine	EN300-30782-0.5g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	0.5g	$353.0	2023-09-05
Enamine	EN300-30782-1.0g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	1.0g	$470.0	2023-02-14
Enamine	EN300-30782-2.5g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	2.5g	$923.0	2023-09-05
Enamine	EN300-30782-5.0g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	5.0g	$1364.0	2023-02-14
Enamine	EN300-30782-10.0g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	10.0g	$2024.0	2023-02-14
Enamine	EN300-30782-1g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	1g	$470.0	2023-09-05
Enamine	EN300-30782-5g	3,4-dichlorobenzoyl isothiocyanate	6954-85-4	90%	5g	$1364.0	2023-09-05